Cas no 144156-16-1 (Glycine allyl ester hydrochloride)

• Product Name: Glycine allyl ester hydrochloride
• CAS No: 144156-16-1
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 2907482
• Update Time: 2025-10-29

Glycine allyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine allyl ester hydrochloride

• Inchi： 1S/C5H9NO2.ClH/c1-2-3-8-5(7)4-6;/h2H,1,3-4,6H2;1H
• InChI Key： GWTWGBWCBFNEEB-UHFFFAOYSA-N
• SMILES： Cl.O(C(CN)=O)CC=C

Computed Properties

• Exact Mass: 151.0400063 g/mol
• Monoisotopic Mass: 151.0400063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 151.59

Additional information on Glycine allyl ester hydrochloride

Glycine allyl ester hydrochloride (CAS No. 144156-16-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Glycine allyl ester hydrochloride, chemically designated as Glycine allyl ester hydrochloride (CAS No. 144156-16-1), is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and biomolecular interactions. The allyl ester moiety introduces a reactive site that facilitates various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

The hydrochloride salt form of glycine allyl ester enhances its solubility in aqueous systems, which is a critical factor for pharmaceutical applications. This property allows for easier formulation and administration in drug delivery systems, improving bioavailability and therapeutic efficacy. The compound's molecular structure, consisting of a glycine backbone with an allyl ester substituent, positions it as a key building block in the construction of peptidomimetics and other bioactive molecules.

Recent advancements in the field of chemical biology have highlighted the potential of Glycine allyl ester hydrochloride in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design molecules that interact with specific biological targets, such as enzymes and receptors. For instance, studies have demonstrated its utility in generating constrained peptides that mimic the structure of natural bioactive peptides but with enhanced stability and improved pharmacokinetic profiles.

In drug discovery, Glycine allyl ester hydrochloride has been employed as a precursor in the synthesis of small-molecule inhibitors. The allyl ester group can undergo various reactions, including hydrolysis, alkylation, and cross-coupling reactions, which are pivotal for constructing complex drug scaffolds. These reactions allow chemists to introduce diverse functional groups into the molecule, tailoring its properties to meet specific therapeutic requirements.

One particularly intriguing application of Glycine allyl ester hydrochloride is in the field of proteolysis targeting chimeras (PROTACs). PROTACs are a class of molecular glues designed to induce the degradation of target proteins by recruiting the ubiquitin-proteasome system. The compound's ability to form stable bonds with peptide sequences has been exploited to create PROTACs that selectively target pathogenic proteins involved in diseases such as cancer and neurodegeneration. The hydrochloride salt form ensures that these designed molecules remain soluble and active in biological environments.

Moreover, Glycine allyl ester hydrochloride has found utility in the synthesis of peptidomimetics that exhibit improved pharmacological properties compared to their peptide counterparts. Peptidomimetics are designed to mimic the biological activity of natural peptides but with enhanced resistance to enzymatic degradation. The incorporation of an allyl ester group into these mimics allows for selective modifications that can optimize their binding affinity and selectivity against biological targets.

Recent studies have also explored the use of Glycine allyl ester hydrochloride in click chemistry applications. Click chemistry involves the rapid and efficient assembly of molecular structures through highly predictable reactions. The allyl ester group can participate in copper-catalyzed azide-alkyne cycloaddition reactions (CuAAC), enabling the facile construction of complex conjugates for imaging probes and drug delivery systems. This capability has opened new avenues for diagnostic and therapeutic innovation.

The compound's role in medicinal chemistry extends beyond its use as an intermediate. It has been investigated for its potential as a scaffold for drug discovery programs targeting various disease pathways. By leveraging its structural features, researchers have synthesized libraries of derivatives that exhibit diverse biological activities. These derivatives have been screened for their potential as leads for new therapeutics, highlighting the versatility and importance of Glycine allyl ester hydrochloride in modern pharmaceutical research.

In conclusion, Glycine allyl ester hydrochloride (CAS No. 144156-16-1) represents a multifaceted compound with significant implications for chemical synthesis and pharmaceutical development. Its unique structural attributes enable its use in a wide range of applications, from peptidomimetic design to PROTAC development and click chemistry innovations. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further, solidifying its position as a cornerstone in advanced chemical biology investigations.